Cas no 1556274-13-5 (1-(3-Fluoro-4-nitrophenyl)-2-Imidazolidinone,)

• Product Name: 1-(3-Fluoro-4-nitrophenyl)-2-Imidazolidinone,
• CAS No: 1556274-13-5
• MF: C₉H₈FN₃O₃
• MW: 225.176525115967
• CID: 5577739
• Update Time: 2025-10-28

1-(3-Fluoro-4-nitrophenyl)-2-Imidazolidinone, Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-4-nitrophenyl)-2-Imidazolidinone,
• 2-Imidazolidinone, 1-(3-fluoro-4-nitrophenyl)-

• Inchi： 1S/C9H8FN3O3/c10-7-5-6(1-2-8(7)13(15)16)12-4-3-11-9(12)14/h1-2,5H,3-4H2,(H,11,14)
• InChI Key： SOEMNLJOIBXCHT-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C([N+]([O-])=O)C(F)=C2)CCN1

Experimental Properties

• Density: 1.476±0.06 g/cm3(Predicted)
• pka: 13.01±0.20(Predicted)

Additional information on 1-(3-Fluoro-4-nitrophenyl)-2-Imidazolidinone,

1-(3-Fluoro-4-nitrophenyl)-2-Imidazolidinone: A Comprehensive Overview

1-(3-Fluoro-4-nitrophenyl)-2-imidazolidinone is a compound with the CAS number 1556274-13-5, representing a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its imidazolidinone ring fused with a substituted phenyl group, making it a versatile molecule with potential applications in drug development and advanced materials. The imidazolidinone core is known for its stability and ability to form hydrogen bonds, which are critical properties for bioactive molecules. The fluoro and nitro substituents on the phenyl ring further enhance its electronic properties, making it a valuable compound for both academic and industrial research.

Recent studies have highlighted the potential of 1-(3-fluoro-4-nitrophenyl)-2-imidazolidinone as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of antiviral agents, particularly targeting viral proteases. The fluorine atom at the 3-position of the phenyl ring contributes to the molecule's lipophilicity, which is essential for drug absorption and bioavailability. Meanwhile, the nitro group at the 4-position introduces electron-withdrawing effects, enhancing the molecule's reactivity in various chemical transformations. These properties make it an ideal candidate for medicinal chemistry research, where fine-tuning molecular properties is crucial for drug discovery.

In addition to its pharmacological applications, 1-(3-fluoro-4-nitrophenyl)-2-imidazolidinone has shown promise in materials science. Its imidazolidinone ring can serve as a building block for constructing advanced polymers and hybrid materials. For instance, researchers have investigated its use in forming self-healing polymers due to its ability to undergo reversible hydrogen bonding. This property could revolutionize industries such as electronics and aerospace by enabling materials that can autonomously repair damage caused by environmental stressors.

The synthesis of 1-(3-fluoro-4-nitrophenyl)-2-imidazolidinone involves a multi-step process that typically begins with the preparation of the imidazolidinone core. This is followed by nucleophilic substitution or coupling reactions to introduce the substituted phenyl group. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible. Moreover, green chemistry principles have been integrated into its synthesis, reducing environmental impact while maintaining high yields.

From an analytical standpoint, 1-(3-fluoro-4-nitrophenyl)-2-imidazolidinone has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different environments. Computational chemistry tools have also been employed to predict its electronic properties and reactivity, further aiding in its optimization for specific applications.

In conclusion, 1-(3-fluoro-4-nitrophenyl)-2-imidazolidinone (CAS No: 1556274-13-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of structural features makes it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing science and technology.